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Compound of Interest

Compound Name: 1-Hexadecanol-d3

Cat. No.: B1368248 Get Quote

This technical guide provides a comprehensive overview of the physical state and solubility of

1-Hexadecanol-d3, a deuterated form of 1-Hexadecanol (also known as cetyl alcohol). This

document is intended for researchers, scientists, and professionals in drug development who

utilize isotopically labeled compounds in their work. The data presented is primarily based on

the properties of the non-deuterated analogue, 1-Hexadecanol, as the introduction of

deuterium isotopes is not expected to significantly alter its physical and solubility

characteristics.

Core Physicochemical Properties
1-Hexadecanol-d3 is a saturated fatty alcohol with a 16-carbon chain. At room temperature, it

exists as a white, waxy solid, often in the form of flakes or a powder.[1][2][3][4][5] This physical

state is a key consideration for its handling, storage, and formulation.

Data Summary
The following table summarizes the key quantitative data for 1-Hexadecanol. It is important to

note that while specific data for 1-Hexadecanol-d3 is limited, the values for 1-Hexadecanol

serve as a reliable reference.
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Property Value Notes

Molecular Formula C₁₆H₃₁D₃O For 1-Hexadecanol-d3[6]

C₁₆H₃₄O For 1-Hexadecanol[1][7][8]

Molecular Weight ~245.46 g/mol For 1-Hexadecanol-d3[6]

242.44 g/mol For 1-Hexadecanol[3][9][10]

Melting Point 48-51 °C For 1-Hexadecanol[2][9][11]

Boiling Point 310.9 - 344 °C
At 760 mmHg for 1-

Hexadecanol[2][12]

179-181 °C
At 10 mmHg for 1-

Hexadecanol[9][11]

Density ~0.818 g/cm³
At 25 °C for 1-Hexadecanol[2]

[9]

Appearance
White waxy solid, flakes, or

powder

At room temperature for 1-

Hexadecanol[1][2][3][4][5]

Solubility Profile
The solubility of a compound is a critical parameter in drug development, influencing its

absorption, distribution, metabolism, and excretion (ADME) properties. 1-Hexadecanol, and by

extension 1-Hexadecanol-d3, is a nonpolar molecule, which dictates its solubility behavior.

Data Summary
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Solvent Solubility Reference

Water Insoluble[2][3][10][11][13]

The long hydrocarbon chain

makes it highly hydrophobic.

[12]

Ethanol
Soluble, slightly soluble[1][2]

[13][14]

Ether Very soluble[1]

Chloroform Very soluble[1]

Benzene Very soluble[1]

Acetone Soluble[1][14]

Oils Soluble[2][3][10]

Experimental Protocols
The following are detailed methodologies for determining the physical state and solubility of a

compound like 1-Hexadecanol-d3.

Determination of Physical State
Objective: To visually inspect and characterize the physical form of 1-Hexadecanol-d3 at

ambient temperature.

Materials:

1-Hexadecanol-d3 sample

Spatula

Microscope slide and coverslip

Light microscope

Procedure:
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Place a small, representative sample of 1-Hexadecanol-d3 onto a clean, dry microscope

slide using a spatula.

Observe the sample under ambient lighting, noting its color, form (e.g., crystalline,

amorphous, waxy), and texture.

Place a coverslip over the sample.

Examine the sample under a light microscope at various magnifications to observe its

morphology in more detail.

Record all observations.

Determination of Melting Point
Objective: To determine the temperature range over which 1-Hexadecanol-d3 transitions from

a solid to a liquid.

Materials:

1-Hexadecanol-d3 sample

Capillary tubes

Melting point apparatus

Mortar and pestle (if sample is not a fine powder)

Procedure:

Ensure the 1-Hexadecanol-d3 sample is a fine, dry powder. If necessary, gently grind the

sample using a mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube to a depth of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a slow, controlled rate (e.g., 1-2 °C per minute) as the

temperature approaches the expected melting point.
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Observe the sample closely. Record the temperature at which the first drop of liquid appears

(onset of melting) and the temperature at which the entire sample becomes a clear liquid

(completion of melting).

The recorded temperature range is the melting point of the substance.

Determination of Solubility
Objective: To qualitatively and quantitatively assess the solubility of 1-Hexadecanol-d3 in

various solvents.

Materials:

1-Hexadecanol-d3 sample

A range of solvents (e.g., water, ethanol, methanol, acetone, chloroform, ether)

Test tubes or small vials

Vortex mixer

Analytical balance

Water bath or heating block (optional)

Procedure:

Qualitative Assessment:

Place a small, accurately weighed amount of 1-Hexadecanol-d3 (e.g., 10 mg) into

separate test tubes.

Add a fixed volume of each solvent (e.g., 1 mL) to the respective test tubes.

Vortex each tube vigorously for a set period (e.g., 1-2 minutes).

Visually inspect each tube for the presence of undissolved solid. Classify the solubility as

soluble, partially soluble, or insoluble.
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Quantitative Assessment (for soluble compounds):

Start with a known volume of solvent in a vial.

Add small, accurately weighed portions of 1-Hexadecanol-d3 to the solvent.

After each addition, vortex the mixture until the solid is fully dissolved.

Continue adding the solute until a saturated solution is formed (i.e., a small amount of

solid remains undissolved after prolonged mixing).

The total mass of the solute dissolved in the known volume of the solvent gives the

quantitative solubility, which can be expressed in units such as mg/mL or mol/L.

For compounds with low solubility, analytical techniques such as HPLC or UV-Vis

spectroscopy may be required to determine the concentration of the dissolved solute in a

saturated solution.

Visualizations
The following diagram illustrates a typical workflow for determining the solubility of a chemical

compound.
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Workflow for Solubility Determination

Preparation

Qualitative Assessment

Quantitative Assessment

Results

Start: Obtain Compound
(e.g., 1-Hexadecanol-d3)

Accurately Weigh
Compound

Add Fixed Volume
of Solvent

Select Solvents

Vortex/Mix Vigorously

Visually Inspect for
Undissolved Solid

Create Saturated
Solution

If Soluble

Classify Solubility
(Soluble, Insoluble, etc.)

Analyze Solute
Concentration (e.g., HPLC)

Report Quantitative
Solubility (e.g., mg/mL)

Click to download full resolution via product page
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Caption: A flowchart illustrating the experimental workflow for determining the solubility of a

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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